IMT1B

• Molecular Formula: C24H21ClFNO6
• Molecular Weight: 473.9 g/mol
• InChI: InChI=1S/C24H21ClFNO6/c1-13(23(29)27-8-2-3-14(12-27)24(30)31)32-16-5-7-18-19(11-22(28)33-21(18)10-16)17-6-4-15(26)9-20(17)25/h4-7,9-11,13-14H,2-3,8,12H2,1H3,(H,30,31)/t13-,14+/m1/s1
• InChIKey: PFEKWBKJUBCXDT-KGLIPLIRSA-N

IMT1B: POLRMT Allosteric Inhibitor Overview

IMT1B (LDC203974) is a first-in-class, orally bioavailable, noncompetitive allosteric inhibitor of human mitochondrial RNA polymerase (POLRMT) [1]. It specifically targets mitochondrial DNA (mtDNA) transcription by inducing a conformational change in POLRMT, thereby blocking substrate binding and transcription in a dose-dependent manner . IMT1B is widely used as a chemical probe to investigate the role of mitochondrial gene expression in cancer metabolism and other diseases, offering a defined mechanism of action distinct from indirect mitochondrial toxins [2].

Mechanism Allosteric POLRMT inhibitor with cryo-EM-validated binding site

Selectivity High specificity for human POLRMT over RNA Pol II and bacterial/phage polymerases

Role Benchmark scaffold for POLRMT inhibitor SAR and optimization programs

• [1] Bonekamp NA, et al. Small-molecule inhibitors of human mitochondrial DNA transcription. Nature. 2020 Dec;588(7839):712-716. View Source
• [2] Targeting Mitochondrial DNA Transcription by POLRMT Inhibition or Depletion as a Potential Strategy for Cancer Treatment. Biomedicines. 2023 May 31;11(6):1598. View Source

Why IMT1B Cannot Be Substituted

IMT1B cannot be simply interchanged with other mitochondrial inhibitors or even close structural analogs. Unlike indirect mitochondrial toxins (e.g., OXPHOS inhibitors like oligomycin) or broad-spectrum DNA intercalators, IMT1B's specific allosteric binding to POLRMT ensures precise perturbation of mtDNA transcription without affecting nuclear RNA polymerases [1]. Furthermore, substitution with the earlier analog IMT1 is problematic due to IMT1B's significantly improved pharmacokinetic profile [2]. Even compared to optimized follow-on compounds like D26, IMT1B may still be preferred for studies where a less potent or less tumor-selective POLRMT inhibitor is required, as D26 exhibits superior anticancer activity but overcomes the mild hepatic transcriptional effect seen with chronic IMT1B administration [3]. These critical differences in selectivity, ADME properties, and tissue-specific effects preclude simple substitution and necessitate compound-specific validation, as detailed below.

Allosteric mechanism may not transfer

Cryo-EM-verified binding mode is absent for many newer POLRMT inhibitors; target engagement may differ.

Selectivity profile gaps

IMT1B’s extensive polymerase selectivity data are not universally reported; off-target effects in substitutes remain unquantified.

Oral PK profile may not replicate

Characterized oral bioavailability and plasma exposure may not translate to derivative chemotypes; in vivo dose validation required.

• [1] Extended Data Fig. 3: IMTs are highly specific. Nature. 2020 Dec 16. View Source
• [2] LDC203974(IMT1B) COA. DC Chemicals. Description: LDC203974(IMT1B) is a highly specific inhibitor of human mitochondrial RNA polymerase (POLRMT) with improved pharmacokinetic profiles than LDC195943(IMT1). View Source
• [3] Li X, et al. Discovery of a Novel, Potent, Orally Active, and Safe Inhibitor Targeting Human Mitochondrial RNA Polymerase. J Med Chem. 2023. View Source

IMT1B Quantitative Evidence Profile

POLRMT Binding Affinity

IMT1B demonstrates a markedly improved pharmacokinetic (PK) profile over its predecessor, IMT1 (LDC195943). Specifically, IMT1B achieves an oral bioavailability (F) of 101% in mice, with a Cmax of 36,300 ng/mL and an AUC(0-inf) of 130,000 h*ng/mL [1]. These values are substantially higher than those reported for IMT1 under comparable conditions, enabling more robust and consistent in vivo target engagement and efficacy studies at lower or less frequent dosing [2].

Binding Affinity

Reported

Kd 743 nM

Supports affinity benchmarking for allosteric POLRMT inhibitors

Microscale thermophoresis; noncompetitive mechanism confirmed

Evidence Dimension	Oral Bioavailability
Target Compound Data	101% (in mice)
Comparator Or Baseline	IMT1 (LDC195943) - lower bioavailability (exact value not reported, described as 'improved')
Quantified Difference	Not numerically specified, but vendor states 'improved pharmacokinetic profiles' [2]
Conditions	Mouse PK study; oral administration (100 mg/kg)

Why This Matters

Superior oral bioavailability ensures consistent systemic exposure in animal models, reducing the required dose and minimizing potential off-target effects associated with high peak concentrations.

• [1] Extended Data Fig. 8: IMT treatment in vivo. Nature. 2020 Dec 16. (PK parameters for IMT1B) View Source
• [2] LDC203974(IMT1B) COA. DC Chemicals. Description: LDC203974(IMT1B) is a highly specific inhibitor of human mitochondrial RNA polymerase (POLRMT) with improved pharmacokinetic profiles than LDC195943(IMT1). View Source

Oral Bioavailability and Pharmacokinetics

IMT1B exhibits a sub-micromolar antiproliferative IC50 of 138 nM against A2780 human ovarian cancer cells . While this potency is effective for in vitro and in vivo proof-of-concept studies, it is notably less potent than the optimized follow-on compound D26, which demonstrated 'more potent anticancer activity than the lead IMT1B in A2780 xenograft nude mice' [1]. This moderate potency makes IMT1B a valuable tool compound for studies requiring a defined POLRMT inhibitor without the extreme potency that might obscure partial target engagement effects.

Oral PK Profile

Reported

F 101%, Cmax 5149 ng/mL, t1/2 1.88 h

Supports oral exposure-model validation for in vivo POLRMT studies

Mouse 10 mg/kg p.o.; IV 1 mg/kg

Evidence Dimension	Antiproliferative Activity (Cell Viability)
Target Compound Data	IC50 = 138 nM (A2780 cells)
Comparator Or Baseline	D26 (optimized analog) - 'more potent' (exact IC50 not reported in this comparison)
Quantified Difference	D26 is more potent, but exact fold-difference not provided in this source.
Conditions	A2780 human ovarian cancer cell line; standard cell viability assay.

Why This Matters

Researchers can select IMT1B when a well-characterized, moderately potent POLRMT inhibitor is needed, or when comparing to highly potent analogs to understand structure-activity relationships (SAR).

• [1] Li X, et al. Discovery of a Novel, Potent, Orally Active, and Safe Inhibitor Targeting Human Mitochondrial RNA Polymerase. J Med Chem. 2023. View Source

Target Selectivity Profile

IMT1B exhibits high specificity for human mitochondrial RNA polymerase (POLRMT). In enzymatic assays, IMT1B potently inhibits POLRMT but shows no inhibitory activity against the structurally related yeast mitochondrial RNA polymerase (Rpo41), T7 RNA polymerase, or E. coli RNA polymerase at relevant concentrations [1]. This selectivity profile is crucial for attributing observed biological effects specifically to the inhibition of mitochondrial transcription rather than to broad, non-specific effects on other nucleic acid polymerases.

Target Selectivity

Class-level

POLRMT: inhibited

RPO41, T7, E. coli RNAP, human RNA Pol II: no inhibition detected

Supports target-engagement attribution in mitochondrial transcription studies

Selectivity >100-fold vs. off-target polymerases based on assay limits

Evidence Dimension	Enzymatic Inhibition Selectivity
Target Compound Data	IC50 < 1 μM against human POLRMT (exact value not provided in this source)
Comparator Or Baseline	Rpo41 (yeast), T7 RNA polymerase, E. coli RNA polymerase - no inhibition observed.
Quantified Difference	Complete selectivity window (inhibitory vs. non-inhibitory)
Conditions	In vitro transcription assays using purified polymerases.

Why This Matters

This high degree of target selectivity minimizes the risk of confounding results from off-target polymerase inhibition, ensuring that experimental outcomes can be confidently linked to the disruption of mitochondrial gene expression.

• [1] Extended Data Fig. 3: IMTs are highly specific. Nature. 2020 Dec 16. View Source

In Vivo Antitumor Efficacy

In A2780 ovarian cancer xenograft models, oral administration of IMT1B at 100 mg/kg once daily significantly reduced tumor growth compared to vehicle controls [1]. This efficacy serves as an important baseline for the field. Notably, the optimized analog D26 demonstrated superior tumor growth inhibition in the same A2780 xenograft model when compared directly to IMT1B, achieving a greater reduction in tumor volume [2]. This comparison establishes IMT1B as the reference first-in-class compound against which newer, more potent analogs are benchmarked.

In Vivo Model Response

Reported

IMT1B: tumor volume reduction vs vehicle (P

Vehicle: control tumor growth

Supports xenograft model-response endpoint context

A2780 & DLD-1 xenografts, 100 mg/kg/day 27-28d; body weight and hepatorenal markers reported stable

Antiproliferative Benchmark

Reported

IC50 138 nM (A2780 cells)

Supports cellular potency benchmarking for POLRMT inhibitor SAR

72–168 h treatment; reference for derivative comparisons

Tissue Selectivity

Head-to-head

IMT1B: no acute liver/kidney marker changes; minor hepatocyte mt-transcription inhibition with long-term use

D26: no cardiac/liver mt-transcription effects reported

Supports safety-related endpoint review in preclinical POLRMT inhibitor selection

4-week mouse study, 100 mg/kg/day; ALT/AST/creatinine monitored

Evidence Dimension	In Vivo Antitumor Efficacy
Target Compound Data	Significant reduction in tumor growth vs. vehicle (100 mg/kg, p.o., q.d.)
Comparator Or Baseline	D26 - 'more potent anticancer activity than the lead IMT1B in A2780 xenograft nude mice'
Quantified Difference	D26 is more efficacious; exact tumor volume reduction difference not provided in this source.
Conditions	A2780 xenograft model in nude mice; oral gavage; 4-week treatment.

Why This Matters

IMT1B's well-documented in vivo efficacy makes it an essential control compound for studies aiming to validate new POLRMT inhibitors or explore combination therapies, as it provides a consistent and reproducible baseline effect.

• [1] Extended Data Fig. 8: IMT treatment in vivo. Nature. 2020 Dec 16. (A2780 xenograft tumor growth) View Source
• [2] Li X, et al. Discovery of a Novel, Potent, Orally Active, and Safe Inhibitor Targeting Human Mitochondrial RNA Polymerase. J Med Chem. 2023. View Source

Scaffold Reference and Potency Benchmarking

Chronic oral administration of IMT1B in mice (100 mg/kg/day for 4 weeks) did not induce acute liver or kidney toxicity as measured by ALT, AST, and creatinine levels [1]. However, subsequent studies have indicated that long-term IMT1B treatment leads to a mild inhibition of mitochondrial transcription in hepatocytes [2]. In contrast, the optimized analog D26 was specifically designed to overcome this hepatic effect, demonstrating no impact on mitochondrial transcription in liver or heart tissue [2]. Therefore, IMT1B remains a suitable tool for shorter-term studies where hepatic effects are not a primary concern, or for comparative studies investigating the impact of mild hepatic POLRMT inhibition.

Antiproliferative Benchmark

Reported

IC50 138 nM (A2780 cells)

Supports cellular potency benchmarking for POLRMT inhibitor SAR

72–168 h treatment; reference for derivative comparisons

Evidence Dimension	Hepatic Mitochondrial Transcription
Target Compound Data	Mild inhibition of mitochondrial transcription in liver after long-term dosing.
Comparator Or Baseline	D26 - no effect on mitochondrial transcription in liver or heart tissue.
Quantified Difference	Qualitative difference in hepatic transcription effect.
Conditions	Mice; chronic oral dosing (4 weeks or longer).

Why This Matters

Investigators must carefully consider the duration and tissue-specific endpoints of their study. IMT1B is well-tolerated acutely but may confound long-term metabolic or liver-focused studies, whereas newer analogs like D26 offer improved tissue selectivity.

• [1] Extended Data Fig. 8: IMT treatment in vivo. Nature. 2020 Dec 16. (ALT/AST/creatinine data) View Source
• [2] Li X, et al. Discovery of a Novel, Potent, Orally Active, and Safe Inhibitor Targeting Human Mitochondrial RNA Polymerase. J Med Chem. 2023. (D26 overcomes hepatic effect of IMT1B) View Source

IMT1B Research and Procurement Applications

In Vivo Xenograft Efficacy Studies

Procure IMT1B for experiments designed to establish a direct causal link between POLRMT-mediated mtDNA transcription and cancer cell proliferation or survival. Its high selectivity for POLRMT over other RNA polymerases (as shown in Section 3) ensures that observed metabolic and growth defects can be confidently attributed to the inhibition of mitochondrial gene expression [1]. This is particularly useful for researchers investigating OXPHOS-dependent cancers, such as acute myeloid leukemia (AML) and certain solid tumors [2].

SAR Benchmarking for POLRMT Inhibitors

Utilize IMT1B as a well-characterized reference control to benchmark the potency, selectivity, and in vivo efficacy of novel POLRMT inhibitors under development. Its established IC50 of 138 nM in A2780 cells and significant tumor growth inhibition in xenograft models at 100 mg/kg (Section 3) provide a robust baseline for comparative SAR studies, enabling quantitative assessment of new chemical entities against the first-in-class standard [3].

Selectivity Profiling and Off-Target Controls

Select IMT1B for short-duration (e.g., 2-4 week) in vivo tumor xenograft or mechanistic studies where high and consistent oral bioavailability (101% in mice) is critical for reliable target engagement [4]. Its established tolerability over this timeframe, with no acute liver or kidney toxicity observed, makes it a practical choice for initial proof-of-concept experiments [4]. Researchers conducting longer-term studies should, however, be aware of the reported mild hepatic transcriptional effect and consider newer analogs if hepatic endpoints are a primary focus [5].

Application

Selection Property

Validation Focus

Xenograft model-response studies

Oral exposure and tumor model response profile

Tumor volume endpoint and body weight monitoring

POLRMT inhibitor SAR programs

Binding mode and cellular antiproliferative benchmark

Cryo-EM binding site and antiproliferative response trends

POLRMT selectivity profiling

Polymerase specificity data availability

Cross-polymerase inhibition assay review

Mitochondrial transcription mechanism studies

mtDNA transcription inhibition without nuclear off-targets

OXPHOS gene expression and metabolic vulnerability endpoints

• [1] Extended Data Fig. 3: IMTs are highly specific. Nature. 2020 Dec 16. View Source
• [2] Targeting Mitochondrial DNA Transcription by POLRMT Inhibition or Depletion as a Potential Strategy for Cancer Treatment. Biomedicines. 2023 May 31;11(6):1598. View Source
• [3] Li X, et al. Discovery of a Novel, Potent, Orally Active, and Safe Inhibitor Targeting Human Mitochondrial RNA Polymerase. J Med Chem. 2023. View Source
• [4] Extended Data Fig. 8: IMT treatment in vivo. Nature. 2020 Dec 16. View Source
• [5] 姚和权/徐进宜/姚鸿课题组在JMC报道新型POLRMT小分子抑制剂. 中国药科大学. 2023 Apr 7. (D26 overcomes hepatic effect of IMT1B) View Source